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Compound of Interest

Compound Name: Aversin

Cat. No.: B1667687 Get Quote

For researchers and drug development professionals, the ability to replicate and build upon

existing research is fundamental to scientific progress. This guide provides a comprehensive

comparison of Aversin (avanafil) with other leading phosphodiesterase type 5 (PDE5)

inhibitors, offering detailed insights into experimental data and methodologies from published

clinical trials.

Comparative Efficacy and Safety of PDE5 Inhibitors
Aversin (avanafil) is a second-generation PDE5 inhibitor approved for the treatment of erectile

dysfunction (ED).[1] It is distinguished by its rapid onset of action, with some studies showing

efficacy within 15 minutes of administration.[2][3] This guide compares key performance

indicators of avanafil against first-generation PDE5 inhibitors: sildenafil, tadalafil, and

vardenafil. The data presented is synthesized from various phase II and phase III clinical trials.

[1][4][5][6][7][8][9][10][11][12][13][14][15][16][17][18][19]

Pharmacokinetic Profile
The pharmacokinetic properties of a drug are crucial in determining its clinical utility. Avanafil's

rapid absorption and onset of action are key differentiating factors.
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Parameter Avanafil Sildenafil Tadalafil Vardenafil

Time to

Maximum

Concentration

(Tmax)

30-45 minutes[1]

[2][20]

~60 minutes[1]

[21]
120 minutes[1]

~60 minutes[1]

[21]

Onset of Action
As early as 15

minutes[2][3][13]

30-60

minutes[21][22]

As early as 16

minutes[23]
30-60 minutes[9]

Duration of

Action
Up to 6 hours[24] 4-5 hours[21][24]

Up to 36

hours[21][24]
4-5 hours[21][24]

Impact of Food

Can be taken

with or without

food[21]

Absorption

delayed by high-

fat meal[21]

Can be taken

with or without

food[21]

Absorption

delayed by high-

fat meal[21]

Clinical Efficacy
The efficacy of PDE5 inhibitors is primarily assessed using the International Index of Erectile

Function (IIEF) erectile function (EF) domain score and the Sexual Encounter Profile (SEP)

questions 2 (successful penetration) and 3 (successful intercourse).

Efficacy
Endpoint

Avanafil
(100/200 mg)

Sildenafil
(50/100 mg)

Tadalafil (10/20
mg)

Vardenafil
(10/20 mg)

Mean Change in

IIEF-EF Score
+8.5 to +8.8[13]

Statistically

significant

improvement[18]

+6.5 to +8.6[23]
+6.16 to

+6.91[11]

% Successful

Penetration

(SEP2)

~74-77%[5]

Statistically

significant

improvement[16]

Statistically

significant

improvement

~85% (20mg)[17]

% Successful

Intercourse

(SEP3)

~57%[5]
~49% (dose-

optimized)[12]
~61-72%[25] ~70% (20mg)[17]
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The side effect profiles of PDE5 inhibitors are generally mild to moderate in severity.

Common
Adverse
Events

Avanafil Sildenafil Tadalafil Vardenafil

Headache Yes[4] Yes[18] Yes[23] Yes[9]

Flushing Yes[4] Yes[18] Yes Yes[9]

Nasal

Congestion/Naso

pharyngitis

Yes[2][4] Yes Yes Yes

Back Pain Yes[2][4] No Yes[21] No

Visual

Disturbances
Lower risk[8]

Yes (due to

PDE6 inhibition)

[26]

No
Lower risk than

sildenafil[26]

Experimental Protocols
To facilitate the replication of these findings, the following section outlines the typical

methodologies employed in pivotal clinical trials for PDE5 inhibitors.

Study Design
The majority of pivotal trials for PDE5 inhibitors are randomized, double-blind, placebo-

controlled, parallel-group studies.[5][6][9][10][13][17][27][28][29]

Patient Population: Adult males with a clinical diagnosis of erectile dysfunction of varying

severity and etiology.[4][7][30] Specific trials may focus on subpopulations such as patients

with diabetes mellitus or those who have undergone radical prostatectomy.[1][7]

Inclusion Criteria: Typically include a diagnosis of ED for at least 3-6 months and being in a

stable heterosexual relationship.[13][30]

Exclusion Criteria: Often include recent cardiovascular events, uncontrolled hypertension,

and concomitant use of nitrates.[14]
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Randomization and Blinding: Patients are randomly assigned to receive a specific dose of

the investigational drug or a placebo. Both the investigators and the patients are unaware of

the treatment assignment to minimize bias.

Treatment Period: Typically ranges from 8 to 12 weeks.[13][30]

Outcome Measures:

Primary Endpoints: The primary efficacy is typically measured by the change from

baseline in the IIEF-EF domain score and the percentage of successful sexual attempts as

recorded in the SEP diary (questions 2 and 3).[7][16][30]

Secondary Endpoints: May include other domains of the IIEF, the Global Assessment

Questionnaire (GAQ), and patient-reported outcomes on treatment satisfaction.[30]

Assessment Tools
International Index of Erectile Function (IIEF): A validated, 15-item self-administered

questionnaire that assesses five domains of male sexual function: erectile function, orgasmic

function, sexual desire, intercourse satisfaction, and overall satisfaction.[2][3][31][32][33] The

erectile function domain (questions 1-5 and 15) is the most commonly used primary endpoint

in ED clinical trials.

Sexual Encounter Profile (SEP): A patient diary used to record the outcomes of sexual

attempts. Key questions include:

SEP2: "Were you able to insert your penis into your partner's vagina?"[34]

SEP3: "Did your erection last long enough for you to have successful intercourse?"[34]

Visualizing the Science
To further elucidate the concepts discussed, the following diagrams have been generated using

Graphviz.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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